2-Hydroxy-4-(3-thienylmethoxy)benzonitrile

• Molecular Formula: C12H9NO2S
• Molecular Weight: 231.27 g/mol
• IUPAC Name: 2-hydroxy-4-(thiophen-3-ylmethoxy)benzonitrile
• InChI: InChI=1S/C12H9NO2S/c13-6-10-1-2-11(5-12(10)14)15-7-9-3-4-16-8-9/h1-5,8,14H,7H2
• InChI Key: KXSMXHHXTJWILO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC2=CSC=C2)O)C#N

Description

2-Hydroxy-4-(3-thienylmethoxy)benzonitrile is a useful research compound. Its molecular formula is C12H9NO2S and its molecular weight is 231.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-hydroxy-4-(3-thienylmethoxy)benzaldehyde (7.7 g), nitroethane (4.74 mL), sodium acetate (5.4 g) and glacial acetic acid (6.6 mL) is heated at reflux for 14 hours. The mixture is then cooled, diluted with water (50 mL) and extracted with ethyl acetate (3×50 mL). The combined organic extracts are washed with saturated aqueous sodium bicarbonate solution (3×50 mL), dried over magnesium sulphate, and concentrated in vacuo. The resulting residue is subjected to flash chromatography on silica gel, eluting with a mixture of ethyl acetate and pentane (3:7 v/v), to give 2-hydroxy-4-(3-thienylmethoxy)benzonitrile (7.6 g), in the form of a pale yellow solid.